Cas no 1343162-75-3 (N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1343162-75-3
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5048517
• Update Time: 2025-06-14

N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-methoxy-N,1-dimethyl-6-oxopyridazine-3-carboxamide
• N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C8H11N3O3/c1-10-7(12)5-4-6(9-10)8(13)11(2)14-3/h4-5H,1-3H3
• InChI Key： RHUGJTBDLKZBGC-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=CC(N(C)N=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: -0.6
• Topological Polar Surface Area: 62.2

Additional information on N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

Recent Advances in the Study of N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 1343162-75-3)

N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 1343162-75-3) is a pyridazine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research involving this compound is its role as a potential inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide exhibits selective inhibition against certain kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to bind to the ATP-binding site of these kinases, thereby disrupting their activity and leading to reduced cell proliferation in vitro.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that the compound possesses favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. The study also noted that the compound's methoxy and carboxamide functional groups contribute to its enhanced solubility and membrane permeability, which are crucial for oral administration.

Another significant advancement in the study of this compound is the development of more efficient synthetic routes. A 2024 publication in Organic Letters described a novel, high-yield synthesis method for N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide, which reduces the number of steps and improves overall yield compared to traditional methods. This innovation is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising findings, challenges remain in the clinical translation of N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide. For instance, its potential off-target effects and long-term toxicity profiles require thorough investigation. Ongoing research aims to address these issues through comprehensive in vivo studies and structure-activity relationship (SAR) analyses to optimize the compound's efficacy and safety.

In conclusion, N-Methoxy-N,1-dimethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 1343162-75-3) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical properties, combined with recent advancements in its synthesis and pharmacological evaluation, underscore its potential in addressing unmet medical needs. Future research will likely focus on expanding its therapeutic applications and overcoming existing challenges to bring this compound closer to clinical use.